![molecular formula C25H35N3O B1142350 2-(2H-Benzothiazol-2-yl)-6-(dodecyl)-4-methylphenol CAS No. 125304-04-3](/img/structure/B1142350.png)
2-(2H-Benzothiazol-2-yl)-6-(dodecyl)-4-methylphenol
Overview
Description
2-(2H-Benzothiazol-2-yl)-6-(dodecyl)-4-methylphenol is a chemical compound that belongs to the family of phenols. It is also known as BHT-DO12 and is widely used in scientific research for its unique properties. This compound has gained significant attention due to its potential applications in various fields, including medicine, agriculture, and food preservation. In
Scientific Research Applications
Organic Solar Cell Applications : The use of benzothiazole containing copolymers, including derivatives of 2-dodecyl benzotriazole, in bulk heterojunction photovoltaic devices has been investigated. These copolymers show potential in organic solar cells, with one variant demonstrating a power conversion efficiency of 0.45% under specific illumination conditions (Karakus et al., 2012).
Electrochemical and Optical Properties : Benzotriazole and benzothiadiazole containing copolymers have been studied for their solubility, electrochemical, and optical properties. Some derivatives exhibit significant potential as processable electrochromic polymers (Karakus et al., 2012).
Microwave Assisted Synthesis : Novel thiophene-benzothiazole derivative compounds were synthesized using microwave-assisted methods. These compounds' electronic absorption behaviors were examined, providing insight into their potential applications in various fields (Ermiş & Durmuş, 2020).
Ethylene Polymerization : Titanium and zirconium complexes with benzothiazole-based ligands have been synthesized and characterized. These complexes show promise as catalysts for ethylene polymerization, exhibiting moderate to good activities (Jia & Jin, 2009).
Antifungal Activity : Benzothiazole derivative compounds have been synthesized and evaluated for antifungal activity. These compounds showed potential against Candida albicans, a yeast responsible for skin infections (Kale et al., 2020).
Mechanism of Action
- Its role is to protect plastic materials from light-induced degradation reactions, thereby preventing yellowing and aging .
- Renal elimination occurs, but biliary excretion via the enterohepatic cycle and feces is likely the preferred pathway .
Target of Action
Biochemical Pathways
Pharmacokinetics
Action Environment
properties
IUPAC Name |
2-(benzotriazol-2-yl)-6-dodecyl-4-methylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35N3O/c1-3-4-5-6-7-8-9-10-11-12-15-21-18-20(2)19-24(25(21)29)28-26-22-16-13-14-17-23(22)27-28/h13-14,16-19,29H,3-12,15H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQMHSKWEJGIXGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCC1=C(C(=CC(=C1)C)N2N=C3C=CC=CC3=N2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3051886 | |
Record name | 2-(2-Hydroxy-3-dodecyl-5-methylphenyl)benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3051886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
393.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23328-53-2, 125304-04-3 | |
Record name | 2-(2-Hydroxy-3-dodecyl-5-methylphenyl)benzotriazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23328-53-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzotriazolyl dodecyl p-cresol (linear) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023328532 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzotriazolyl dodecyl p-cresol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0125304043 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(2-Hydroxy-3-dodecyl-5-methylphenyl)benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3051886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2H-benzotriazol-2-yl)-6-dodecyl-4-methyl-, branched and linear | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BENZOTRIAZOLYL DODECYL P-CRESOL (LINEAR) | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A1TWE4ZIKJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Q & A
Q1: Why was 2-(2H-Benzothiazol-2-yl)-6-(dodecyl)-4-methylphenol chosen as a component in the aerosol mixture for this study?
A: The research aimed to investigate the capabilities of a calibrated aerosol cavity ring down spectrometer at 355 nm. this compound (BDMP) was specifically selected for this study due to its strong UV absorption properties. [] This allowed the researchers to evaluate the spectrometer's sensitivity in measuring the optical properties of absorbing aerosols, a crucial factor in understanding aerosol-radiation interactions and their impact on climate.
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